Cas no 133153-79-4 (Benzenepropanoic acid, a-[(acetylthio)methyl]-2-methyl-, (S)-)

• Product Name: Benzenepropanoic acid, a-[(acetylthio)methyl]-2-methyl-, (S)-
• CAS No: 133153-79-4
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 1232432
• PubChem ID: 22841786
• Update Time: 2025-04-20

Benzenepropanoic acid, a-[(acetylthio)methyl]-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[(acetylthio)methyl]-2-methyl-, (S)-
• Benzenepropanoic acid, I+/--[(acetylthio)methyl]-2-methyl-, (S)-
• DTXSID501182717
• SCHEMBL7367331
• PRMRXOZBUASBTD-GFCCVEGCSA-N
• 133153-79-4
• 2(S)-acetylthiomethyl-3-(2-methylphenyl)propionic acid

• Inchi： 1S/C13H16O3S/c1-9-5-3-4-6-11(9)7-12(13(15)16)8-17-10(2)14/h3-6,12H,7-8H2,1-2H3,(H,15,16)/t12-/m1/s1
• InChI Key： PRMRXOZBUASBTD-GFCCVEGCSA-N
• SMILES： S(C(C)=O)C[C@H](C(=O)O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 252.08208
• Monoisotopic Mass: 252.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37